Cas no 169126-00-5 (2-chloro-7-ethyl-quinoline-3-carbaldehyde)
169126-00-5 structure
Product Name:2-chloro-7-ethyl-quinoline-3-carbaldehyde
CAS No:169126-00-5
MF:C12H10ClNO
MW:219.666902065277
CID:867560
PubChem ID:17039816
Update Time:2025-04-19
2-chloro-7-ethyl-quinoline-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-7-ethyl-quinoline-3-carbaldehyde
- 2-chloro-7-ethylquinoline-3-carbaldehyde
- 2-CHLORO-7-ETHYLQUINOLINE-3-CARBOXALDEHYDE
- 3-Quinolinecarboxaldehyde,2-chloro-7-ethyl
-
- Inchi： 1S/C12H10ClNO/c1-2-8-3-4-9-6-10(7-15)12(13)14-11(9)5-8/h3-7H,2H2,1H3
- InChI Key： QJGNUBYABNVQKB-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C=C2C=CC(=CC2=N1)CC
Computed Properties
- Exact Mass: 219.04500
- Monoisotopic Mass: 219.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96000
- LogP: 3.26310
2-chloro-7-ethyl-quinoline-3-carbaldehyde Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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